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Compound of Interest

1,2-DIDEOXY-D-
Compound Name:

RIBOFURANOSE
CAS No.: 91121-19-6
Cat. No.: B1205667

Get Quote

\ J

A Technical Guide for Nucleoside Chemists and
Structural Biologists[1]
Introduction & Chemical Identity

1,2-dideoxy-D-ribofuranose (also known as 1,4-anhydro-2-deoxy-D-erythro-pentitol) is a
tetrahydrofuran derivative.[1] Unlike standard nucleosides, it lacks both the nucleobase at the
anomeric position (C1) and the hydroxyl group at C2. This unique structure mimics the
apurinic/apyrimidinic (AP) site—a common DNA lesion—while possessing high chemical
stability due to the absence of the labile hemiacetal linkage.

Structural Mapping & Nomenclature

To interpret spectra accurately, one must map the sugar numbering (standard in nucleoside
chemistry) to the IUPAC tetrahydrofuran (THF) numbering.
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Sugar Numbering

. . IUPAC THF Chemical
Feature (Used in this ) .
. Numbering Environment
Guide)
Methylene (
Anomeric Center C1 C5
), ether-linked.[1]
Methylene (
2-Deoxy Site Cc2 C4
), alkane-like.[1]
Methine (
3-Hydroxyl C3 C3
), chiral.
Methine (
4-Hydroxymethyl C4 Cc2
), chiral.
Methylene (
5-Hydroxyl C5 Exocyclic

), primary alcohol.[1]

Stereochemistry: The "D-ribo" configuration implies a trans relationship between the C3-
hydroxyl and the C4-hydroxymethyl group on the furanose ring.[1]

Spectroscopic Characterization Workflow

The characterization of this molecule requires a multi-modal approach to confirm the reduction
of the anomeric center and the integrity of the stereocenters.

DOT Diagram: Characterization Logic
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Caption: Logical workflow for validating 1,2-dideoxy-D-ribofuranose. Note the critical check
for the absence of the anomeric proton signal.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][6][7]

NMR is the definitive method for distinguishing 1,2-dideoxy-D-ribofuranose from its
precursors (like thymidine or 2-deoxy-D-ribose).[1]

Experimental Protocol: Sample Preparation

e Solvent: Dissolve 5-10 mg of sample in 0.6 mL of Deuterium Oxide (D20). D20 is preferred
to eliminate hydroxyl proton coupling, simplifying the ring proton multiplets.

o Reference: Use an internal standard like TSP (trimethylsilylpropanoic acid) at 0.00 ppm, as
TMS is insoluble in water.

e Acquisition: Acquire 1D

H (16 scans min) and 1D

C (512 scans min).
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Detailed H NMR Analysis (500 MHz, D20)

The spectrum is characterized by the absence of the downfield anomeric signal (usually 5.5—
6.3 ppm in nucleosides).
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Shift (
Position
» Ppm)

Multiplicity

Coupling (

, H2)

Interpretation

H1/H1 3.80-4.05

Multiplet

~8-10 Hz

Protons at the
former anomeric
center.[1] Now a
methylene group
adjacent to the
ring oxygen.
Overlaps with
H4.

H2 /H2' 1.80-2.20

Multiplet

Complex

Methylene
protons at C2.[1]
Distinctive
upfield shift.
Used to
diagnose ring
puckering (N vs

S conformation).

H3 4.35-4.45

Multiplet (dt)

Methine proton
adjacent to the
secondary
hydroxyl. The
most downfield

ring proton.

H4 3.85-4.00

Multiplet

Methine proton
branching to the
exocyclic
CH20H.

H5 / H5' 3.55-3.75

ddorm

Exocyclic
hydroxymethyl
protons.

Diastereotopic.
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Key Diagnostic: The "1,2-dideoxy" nature is confirmed by the integration of the 1.80-2.20 ppm
region (corresponding to 2 protons at C2) and the 3.80—4.05 ppm region (containing the new
C1 methylene protons).

C NMR Analysis (125 MHz, D20)

Shift (
Position Type Notes
» Ppm)

Ether-linked
methylene.[1] Upfield

C1 68.0 — 70.0 CH2 _ _
from typical anomeric
C1 (~85-90 ppm).[1]
Alkane-like
methylene.[1]

Cc2 32.0-35.0 CH: _ _
Diagnostic for "deoxy"
positions.
Carbinol carbon

C3 70.0-72.0 CH
(attached to OH).
Ring junction methine.

C4 85.0-87.0 CH
[1]
Primary alcohol

C5 61.0-63.0 CH:

carbon.[1]

Mass Spectrometry (MS)[1]

Mass spectrometry validates the molecular formula (

, MW: 118.13 Da) and purity.

« lonization Method: Electrospray lonization (ESI) in Positive Mode.

e Solvent Matrix: Methanol/Water (50:50) with 0.1% Formic Acid.

Fragmentation Pattern

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.creative-biolabs.com/glycoprotein/1-4-anhydro-2-deoxy-d-ribitol-cas-91547-1015.htm
https://www.creative-biolabs.com/glycoprotein/1-4-anhydro-2-deoxy-d-ribitol-cas-91547-1015.htm
https://www.creative-biolabs.com/glycoprotein/1-4-anhydro-2-deoxy-d-ribitol-cas-91547-1015.htm
https://www.creative-biolabs.com/glycoprotein/1-4-anhydro-2-deoxy-d-ribitol-cas-91547-1015.htm
https://www.creative-biolabs.com/glycoprotein/1-4-anhydro-2-deoxy-d-ribitol-cas-91547-1015.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Unlike standard nucleosides which cleave the glycosidic bond to release a nucleobase, 1,2-
dideoxy-D-ribofuranose fragments primarily via dehydration.[1]

lon Species m/z (Observed) Identity Mechanism

Base peak in soft

[M+H]* 119.1 Protonated Molecule o
ionization.[1]
] Common in salt-
[M+Na]* 141.1 Sodium Adduct o
containing buffers.[1]
) Loss of water from
[M+H - H20]* 101.1 Dehydration Product
C3/C5.[1]
Formation of furan
[M+H - 2H20]* 83.1 Di-dehydration aromatic system

(rare).[1]

Infrared (IR) Spectroscopy[1][3]

IR is useful for confirming the absence of carbonyl impurities (from open-chain aldehyde forms
or lactone precursors).[1]

o Method: ATR-FTIR (Attenuated Total Reflectance) on neat oil/solid.[1]

o Key Bands:

[¢]

3300—-3450 cm~1 (Broad): O-H stretching (strong, hydrogen bonded).

[¢]

2850-2950 cm~1: C-H stretching (sp3 hybridized).

o

1050-1100 cm~1: C-O-C stretching (cyclic ether) and C-O stretching (alcohol).

o

Absence of 1700-1750 cm~1: Confirms no C=0 (lactone/aldehyde) remains, verifying the
reduction of the precursor.

Synthesis & Impurity Profile Context

Understanding the synthesis source is vital for interpreting "ghost peaks" in spectra.
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Common Synthetic Route: Elimination from Thymidine

A prevalent method involves the elimination of the thymine base from thymidine, followed by
hydrogenation.

e Impurity A (Thymine): Look for aromatic protons at 7.2—7.6 ppm in
H NMR.

» Impurity B (Glycals): If hydrogenation is incomplete, alkene protons will appear at 5.0-6.0
ppm.

DOT Diagram: Synthesis-Derived Impurities

Synthesis Source:
Thymidine Elimination

Incomplete | Incomplete

e : Clean Spectrum
Purification Hydrogenation P

Thymine Residue Unreduced Glycal Pure 1,2-dideoxy-
(Aromatic H: ~7.5 ppm) (Alkene H: ~5-6 ppm) D-ribofuranose

Click to download full resolution via product page

Caption: Decision tree for identifying common synthetic impurities in 1,2-dideoxy-D-
ribofuranose samples.

References

e Synthesis and Application: Kawakami, J. et al. "Practical and Reliable Synthesis of 1,2-
Dideoxy-D-ribofuranose and Its Application in RNAI Studies."[1] Nucleosides, Nucleotides
and Nucleic Acids, 2016.
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e Structural Synonymy: PubChem Compound Summary for CID 91547-59-0 (1,4-Anhydro-2-
deoxy-D-erythro-pentitol).[1]

e Precursor Characterization: "Synthesis of 1,4-anhydro-2-deoxy-D-ribitol derivatives from
thymidine." Nucleosides Nucleotides Nucleic Acids, 2003.[2]

 NMR Reference Data: ChemicalBook 3-Hydroxytetrahydrofuran NMR Spectrum (Structural
Analog).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1,4-Anhydro-2-deoxy-D-ribitol - Creative Biolabs [creative-biolabs.com]

e 2. Synthesis of 1,4-anhydro-2-deoxy-D-ribitol derivatives from thymidine - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Spectroscopic Characterization of 1,2-Dideoxy-D-
Ribofuranose]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205667/docs#spectroscopic-characterization-of-1-2-
dideoxy-d-ribofuranose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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